Methyl2-[(2-phenoxypropanoyl)amino]benzoate
Methyl2-[(2-phenoxypropanoyl)amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
349579-54-0
VCID:
VC0473565
InChI:
InChI=1S/C17H17NO4/c1-12(22-13-8-4-3-5-9-13)16(19)18-15-11-7-6-10-14(15)17(20)21-2/h3-12H,1-2H3,(H,18,19)
SMILES:
CC(C(=O)NC1=CC=CC=C1C(=O)OC)OC2=CC=CC=C2
Molecular Formula:
C17H17NO4
Molecular Weight:
299.32g/mol
Methyl2-[(2-phenoxypropanoyl)amino]benzoate
CAS No.: 349579-54-0
Main Products
VCID: VC0473565
Molecular Formula: C17H17NO4
Molecular Weight: 299.32g/mol
![Methyl2-[(2-phenoxypropanoyl)amino]benzoate - 349579-54-0](/images/no_structure.jpg)
| CAS No. | 349579-54-0 |
|---|---|
| Product Name | Methyl2-[(2-phenoxypropanoyl)amino]benzoate |
| Molecular Formula | C17H17NO4 |
| Molecular Weight | 299.32g/mol |
| IUPAC Name | methyl 2-(2-phenoxypropanoylamino)benzoate |
| Standard InChI | InChI=1S/C17H17NO4/c1-12(22-13-8-4-3-5-9-13)16(19)18-15-11-7-6-10-14(15)17(20)21-2/h3-12H,1-2H3,(H,18,19) |
| Standard InChIKey | QWOFJIDOYRMXER-UHFFFAOYSA-N |
| SMILES | CC(C(=O)NC1=CC=CC=C1C(=O)OC)OC2=CC=CC=C2 |
| Canonical SMILES | CC(C(=O)NC1=CC=CC=C1C(=O)OC)OC2=CC=CC=C2 |
| PubChem Compound | 2897831 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume